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molecular formula C9H10N2O3 B274342 2-(4-Nitrophenyl)propionamide

2-(4-Nitrophenyl)propionamide

Cat. No. B274342
M. Wt: 194.19 g/mol
InChI Key: RZSOHJGEQPWDSC-UHFFFAOYSA-N
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Patent
US04650810

Procedure details

A solution of methyl 2-(4-nitrophenyl)propionate (20.0 g) in aqueous ammonia (d=0.88, 350 ml) was stirred at room temperature for 36 h. The resultant solid was collected and dried in vacuo at 50° to give the title compound (13.4 g). A sample (0.1 g) was crystallised from water to give analytically pure material m.p. 120°-121°.
Name
methyl 2-(4-nitrophenyl)propionate
Quantity
20 g
Type
reactant
Reaction Step One
Name
ammonia
Quantity
350 mL
Type
reactant
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([CH:10]([CH3:15])[C:11](OC)=[O:12])=[CH:6][CH:5]=1)([O-:3])=[O:2].[NH3:16]>>[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([CH:10]([CH3:15])[C:11]([NH2:16])=[O:12])=[CH:6][CH:5]=1)([O-:3])=[O:2]

Inputs

Step One
Name
methyl 2-(4-nitrophenyl)propionate
Quantity
20 g
Type
reactant
Smiles
[N+](=O)([O-])C1=CC=C(C=C1)C(C(=O)OC)C
Name
ammonia
Quantity
350 mL
Type
reactant
Smiles
N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The resultant solid was collected
CUSTOM
Type
CUSTOM
Details
dried in vacuo at 50°

Outcomes

Product
Name
title compound
Type
product
Smiles
[N+](=O)([O-])C1=CC=C(C=C1)C(C(=O)N)C
Measurements
Type Value Analysis
AMOUNT: MASS 13.4 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.